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Compound of Interest

Compound Name:
Methyl 3-

(benzylamino)propanoate

Cat. No.: B016535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the known physical properties of Methyl
3-(benzylamino)propanoate (CAS No: 23574-01-8). The information is compiled from various

chemical data sources to ensure accuracy and relevance for research and development

applications. All quantitative data is presented in a structured format for ease of reference and

comparison.

Chemical Identity and Structure
Methyl 3-(benzylamino)propanoate, also known as Methyl N-benzyl-β-alaninate, is a

secondary amine and an ester.[1] Its chemical structure consists of a methyl propanoate group

attached to a benzylamine moiety.

IUPAC Name: methyl 3-(benzylamino)propanoate

CAS Number: 23574-01-8[2]

Molecular Formula: C₁₁H₁₅NO₂[2][3]

Synonyms: METHYL 3-(N-BENZYLAMINE)PROPIONATE, 3-(Benzylamino)propanoic Acid

Methyl Ester, Methyl N-Benzyl-β-alaninate, N-Benzyl-β-alanine Methyl Ester[1][2]
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Tabulated Physical Properties
The following table summarizes the key physical and chemical properties of Methyl 3-
(benzylamino)propanoate.

Property Value Source(s)

Molecular Weight 193.24 g/mol 193.25 g/mol [2][3]

Physical State
Colorless to almost colorless

clear liquid at 20°C

Boiling Point
145-147 °C at 7 mmHg 147 °C

at 7 mmHg
[2]

Density 1.049 ± 0.06 g/cm³ (Predicted) [2]

Specific Gravity (20/20) 1.06

Refractive Index 1.52 [2]

Flash Point 130 °C

Purity
>98.0% (GC, Nonaqueous

Titration)

Storage Conditions

Room temperature, in a dark

place under an inert

atmosphere.[2] Recommended

to be stored in a cool (<15°C),

dark place.

Chemical Stability Air Sensitive

Experimental Protocols
While the provided sources list the physical properties of Methyl 3-(benzylamino)propanoate,

they do not offer detailed experimental protocols for their determination. The following are

general, standard methodologies employed in the field for measuring such properties.
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Boiling Point: The boiling point is typically determined by distillation. For substances like

Methyl 3-(benzylamino)propanoate, which has a high boiling point, vacuum distillation is

employed to prevent decomposition. The temperature is recorded at a specific reduced

pressure (e.g., 7 mmHg), as cited in the data.[2]

Density/Specific Gravity: Density is measured using a pycnometer or a digital density meter.

The mass of a known volume of the substance is determined at a specific temperature (e.g.,

20°C). Specific gravity is the ratio of the density of the substance to the density of a

reference substance (usually water) at the same temperature.

Refractive Index: This is measured using a refractometer, typically an Abbé refractometer. A

drop of the liquid is placed on the prism, and the instrument measures the angle at which

light is refracted as it passes through the substance. This is a measure of how much the path

of light is bent, or refracted, when entering the material.

Flash Point: The flash point is determined using either an open-cup or closed-cup apparatus

(e.g., Pensky-Martens closed-cup tester). The substance is heated at a controlled rate, and

an ignition source is periodically passed over the surface of the liquid. The flash point is the

lowest temperature at which the vapors of the material will ignite.

Purity (Gas Chromatography - GC): A small amount of the substance is vaporized and

injected into the head of a chromatographic column. The sample is transported through the

column by an inert carrier gas. The components are separated based on their differential

partitioning between the mobile gas phase and the stationary phase in the column. A

detector measures the quantity of the components that exit the column. The purity is

determined by comparing the area of the main peak to the total area of all peaks.

Logical Relationships of Physical Properties
The following diagram illustrates the logical grouping of the physical properties of Methyl 3-
(benzylamino)propanoate.
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Formula: C₁₁H₁₅NO₂ MW: 193.25 g/mol Boiling Point: 147 °C @ 7 mmHg Flash Point: 130 °C State: Liquid Density: ~1.05 g/cm³ Refractive Index: 1.52 Storage: Cool, Dark, Inert Gas
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Caption: Logical Grouping of Key Physical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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